5-Fluoro-7-azaindole-6-carboxylic acid methyl ester
Overview
Description
5-Fluoro-7-azaindole-6-carboxylic acid methyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of heterocyclic compounds and is known for its unique chemical properties that make it an attractive candidate for various research studies.
Scientific Research Applications
Synthesis and Medicinal Chemistry
The compound 5-Fluoro-7-azaindole-6-carboxylic acid methyl ester, while not directly cited in available literature, can be related to research on structurally similar compounds. For instance, the synthesis of methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, a key intermediate in the preparation of HIV non-nucleoside reverse transcriptase inhibitors, demonstrates the relevance of fluorinated indole derivatives in medicinal chemistry. The described synthetic route avoids hazardous species and regioisomeric byproducts, showcasing the compound's potential utility in developing pharmacologically active agents (Mayes et al., 2010).
Chiral Derivatizing Agents
Fluorinated compounds, such as 1-fluoroindan-1-carboxylic acid (FICA) and its methyl ester, have been explored as chiral derivatizing agents (CDAs). These agents are used to determine the enantiomeric purity of chiral substances, indicating the potential of fluorinated esters like this compound in analytical chemistry (Takahashi et al., 2006).
Radiochemistry
In radiochemistry, fluorinated esters are used as ligands in positron emission tomography (PET) imaging agents. For example, PR04.MZ and LBT999, selective dopamine transporter inhibitors, were labeled with fluorine-18, highlighting the role of fluorinated esters in developing diagnostic tools (Riss & Roesch, 2009).
Material Science
Fluorinated esters are also investigated in material science, such as in the thermal studies of fluorinated ester electrolytes for lithium metal anode rechargeable cells. The thermal stability of these electrolytes, especially when combined with lithium metal, is crucial for the development of high-performance batteries (Yamaki et al., 2001).
Organic Synthesis
The compound is related to the field of organic synthesis, where novel synthetic pathways are developed. For example, the synthesis of 4-fluoropyridines from 2-fluoroallylic alcohols involves a series of rearrangements, showcasing the complexity and creativity in synthesizing fluorinated heterocycles (Wittmann et al., 2006).
Safety and Hazards
properties
IUPAC Name |
methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O2/c1-14-9(13)7-6(10)4-5-2-3-11-8(5)12-7/h2-4H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJJOFUWJAIFRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C2C=CNC2=N1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501160652 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501160652 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1260383-54-7 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-fluoro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1260383-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501160652 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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